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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522 Get Quote

IUPAC Name: dichloro(iodo)methane[1][2]

Synonyms: Dichloroiodomethane (DCIM), Chloriodoform (archaic), IDCM,

iododichloromethane, Methane, dichloroiodo-[1]

This technical guide provides an in-depth overview of dichloroiodomethane, a trihalomethane

of interest to researchers in environmental science, toxicology, and synthetic chemistry. This

document outlines its chemical properties, provides detailed experimental protocols for its

synthesis and analysis, and illustrates relevant chemical pathways and analytical workflows.

Core Chemical and Physical Properties
Dichloroiodomethane is a heavy, nonflammable, transparent pale yellow liquid with an odor

similar to chloroform.[1] It is soluble in organic solvents such as acetone, diethyl ether, ethanol,

and benzene, but only very slightly soluble in water.[1] The compound is known to decompose

when exposed to air and light.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of

dichloroiodomethane.
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Property Value Source(s)

Molecular Formula CHCl₂I [1]

Molecular Weight 210.83 g/mol PubChem

Appearance Pale yellow liquid [1]

Boiling Point 128-131 °C at 760 mmHg [1]

Density 2.422 g/cm³ LookChem

Flash Point 31.2 °C LookChem

Vapor Pressure 13.2 mmHg at 25 °C LookChem

Refractive Index 1.584 - 1.588 LookChem

LogP 1.97 - 2.18 Guidechem, LookChem

Solubility in Water Very slightly soluble [1]

CAS Number 594-04-7 PubChem

Formation as a Disinfection Byproduct
Dichloroiodomethane is recognized as a disinfection byproduct (DBP) formed during water

treatment processes.[1] Its formation is particularly noted in water sources containing iodide

that are disinfected using chlorination or chloramination.[3] The presence of organic matter in

the source water acts as a precursor for the formation of trihalomethanes, including

dichloroiodomethane.[1]
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Formation of Dichloroiodomethane as a Disinfection Byproduct.

Experimental Protocols
Synthesis of Dichloroiodomethane
A common method for the laboratory synthesis of dichloroiodomethane involves the reaction

of chloroform with sodium iodide.[1] The following is a representative protocol.

Materials:

Chloroform (CHCl₃)

Sodium iodide (NaI)

Acetone (anhydrous)

Round-bottom flask
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Reflux condenser

Heating mantle

Separatory funnel

Dichloromethane (for extraction)

Anhydrous magnesium sulfate

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve sodium iodide in

anhydrous acetone.

Add chloroform to the flask. The molar ratio of sodium iodide to chloroform should be

approximately 1.5:1.

Heat the mixture to reflux and maintain for 24-48 hours. The reaction progress can be

monitored by gas chromatography.

After cooling to room temperature, pour the reaction mixture into a separatory funnel

containing deionized water.

Extract the aqueous layer three times with dichloromethane.

Combine the organic extracts and wash with a 5% aqueous solution of sodium thiosulfate to

remove any remaining iodine, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure dichloroiodomethane.

Analytical Determination by GC-MS
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The quantification of trace levels of dichloroiodomethane in environmental or biological

samples is typically performed using gas chromatography-mass spectrometry (GC-MS), often

coupled with a sample preparation technique like solid-phase microextraction (SPME).[3][4]

Instrumentation and Consumables:

Gas chromatograph with a mass selective detector (GC-MS)

SPME autosampler and fibers (e.g., polydimethylsiloxane/divinylbenzene)

Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

Helium carrier gas (ultra-high purity)

Headspace vials with septa

GC-MS Parameters (Representative):

Injector Temperature: 250 °C

Injection Mode: Splitless

Oven Program: Initial temperature of 40 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min,

hold for 5 minutes.

Carrier Gas Flow: 1.0 mL/min (constant flow)

MS Transfer Line Temperature: 280 °C

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Mode: Selected Ion Monitoring (SIM) or Full Scan (m/z 40-300)

SIM Ions for Dichloroiodomethane: m/z 83, 85, 175, 210 (quantification ion in bold)
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Sample Preparation and Analysis Workflow:

Collect the aqueous sample (e.g., drinking water) in a headspace vial.

Add a known amount of an internal standard (e.g., deuterated dichloroiodomethane) and a

salting-out agent (e.g., sodium chloride).

Seal the vial and place it in the autosampler tray.

Incubate the sample at a controlled temperature (e.g., 60 °C) with agitation to facilitate the

partitioning of analytes into the headspace.

Expose the SPME fiber to the headspace for a defined period to adsorb the analytes.

Retract the fiber and inject it into the GC inlet for thermal desorption of the analytes onto the

column.

Initiate the GC-MS analysis.

Quantify the concentration of dichloroiodomethane by comparing the peak area of the

analyte to that of the internal standard against a calibration curve.
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Analytical Workflow for Dichloroiodomethane Determination by SPME-GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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